Cas no 1219949-23-1 (3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride)

• Product Name: 3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride
• CAS No: 1219949-23-1
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 4687132
• Update Time: 2025-05-28

3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride
• 3-[(2-Ethoxyphenoxy)methyl]pyrrolidinehydrochloride
• 3-((2-Ethoxyphenoxy)methyl)pyrrolidine hydrochloride
• 3-(2-ethoxyphenoxymethyl)pyrrolidine hydrochloride

• Inchi： 1S/C13H19NO2.ClH/c1-2-15-12-5-3-4-6-13(12)16-10-11-7-8-14-9-11;/h3-6,11,14H,2,7-10H2,1H3;1H
• InChI Key： XPWAAHHVZPLFRT-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1OCC)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 198
• Topological Polar Surface Area: 30.5

3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride

Comprehensive Overview of 3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride (CAS No. 1219949-23-1)

3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride (CAS No. 1219949-23-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine core and ethoxyphenoxy side chain, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with various receptors and enzymes.

The chemical structure of 3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride features a pyrrolidine ring, a five-membered nitrogen-containing heterocycle, which is substituted with a (2-ethoxyphenoxy)methyl group. This combination of functional groups contributes to its versatility in drug design. The hydrochloride salt form enhances its solubility, making it more suitable for formulation in aqueous-based systems. Such properties are critical in modern drug development, where bioavailability and stability are paramount concerns.

In recent years, the demand for pyrrolidine derivatives has surged, driven by their prevalence in FDA-approved drugs and investigational compounds. A growing body of literature highlights the importance of 3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride in medicinal chemistry, particularly in the design of central nervous system (CNS) targeting agents. Its structural motif is frequently associated with compounds that exhibit neuroprotective or psychoactive effects, aligning with current trends in neuroscience research.

From a synthetic perspective, the preparation of 3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride involves multi-step organic transformations, including etherification and N-alkylation reactions. These processes are optimized to achieve high yields and purity, which are essential for its application in high-throughput screening and preclinical studies. The compound's CAS No. 1219949-23-1 serves as a unique identifier in chemical databases, facilitating its traceability in global research efforts.

One of the most frequently asked questions in online forums and academic discussions revolves around the mechanism of action of 3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride. While detailed pharmacological data may still be emerging, preliminary studies suggest its potential as a ligand for specific G-protein coupled receptors (GPCRs). This aligns with the broader interest in GPCR-targeted therapies, which dominate nearly 40% of all marketed drugs. Such insights make this compound a subject of ongoing investigation in both academic and industrial settings.

Another area of interest is the compound's structure-activity relationship (SAR), which is crucial for optimizing its efficacy and minimizing off-target effects. Researchers are actively exploring modifications to the ethoxyphenoxy moiety or the pyrrolidine ring to enhance selectivity and potency. These efforts are part of a larger trend in precision medicine, where tailored molecular designs are increasingly prioritized.

In summary, 3-[(2-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride (CAS No. 1219949-23-1) represents a promising scaffold in contemporary drug discovery. Its structural features, combined with its potential biological activities, position it as a valuable candidate for further exploration. As the scientific community continues to unravel its applications, this compound is likely to remain a focal point in the evolving landscape of pharmaceutical innovation.